Cas no 1226441-13-9 (2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 1226441-13-9
• MF: C₂₂H₂₀F₃N₃OS
• MW: 431.473914146423
• CID: 5444634
• Update Time: 2025-10-29

2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[5-phenyl-1-[3-(trifluoromethyl)phenyl]imidazol-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one

• Inchi： 1S/C22H20F3N3OS/c23-22(24,25)17-9-6-10-18(13-17)28-19(16-7-2-1-3-8-16)14-26-21(28)30-15-20(29)27-11-4-5-12-27/h1-3,6-10,13-14H,4-5,11-12,15H2
• InChI Key： ITULRVCUDWKNOZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)CSC1N(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one

Comprehensive Overview of 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1226441-13-9)

The compound 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 1226441-13-9) is a highly specialized organic molecule with a unique structural framework. This imidazole-based derivative features a trifluoromethylphenyl group and a pyrrolidinyl moiety, making it a subject of interest in medicinal chemistry and material science. Its complex architecture and functional groups contribute to its potential applications in drug discovery, agrochemicals, and advanced material synthesis.

In recent years, researchers have focused on imidazole derivatives due to their versatile biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the trifluoromethyl group in this compound enhances its metabolic stability and lipophilicity, which are critical factors in pharmaceutical development. Additionally, the sulfanyl linker and pyrrolidin-1-yl group offer opportunities for further chemical modifications, enabling the creation of novel analogs with tailored properties.

The synthesis of 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced spectroscopic techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure that the compound meets the stringent quality standards required for research and industrial applications.

From a commercial perspective, CAS No. 1226441-13-9 is gaining attention in the fine chemicals market, particularly among companies specializing in custom synthesis and contract research. Its potential as a pharmacophore or intermediate in the development of new therapeutic agents has spurred demand in the biotechnology sector. Furthermore, its unique chemical properties make it a candidate for exploring structure-activity relationships (SAR) in drug design.

Environmental and safety considerations are paramount when handling 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one. While it is not classified as a hazardous substance, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Regulatory compliance with guidelines such as REACH and GMP ensures its safe production and handling.

In the context of current scientific trends, this compound aligns with the growing interest in fluorinated compounds and heterocyclic chemistry. Fluorination is a key strategy in modern drug design, as evidenced by the increasing number of FDA-approved drugs containing trifluoromethyl groups. Similarly, imidazole scaffolds are prevalent in marketed drugs, highlighting their therapeutic relevance.

Future research directions for CAS No. 1226441-13-9 may include exploring its biological activity in preclinical models, optimizing its synthetic route for scalability, and investigating its potential in material science applications such as organic electronics or catalysis. Collaborative efforts between academia and industry will be essential to unlock its full potential.

In summary, 2-({5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazol-2-yl}sulfanyl)-1-(pyrrolidin-1-yl)ethan-1-one represents a promising compound with diverse applications. Its intricate structure, combined with the strategic incorporation of fluorine and nitrogen-containing heterocycles, positions it as a valuable asset in scientific and industrial endeavors. As research progresses, this molecule may pave the way for innovative solutions in healthcare and technology.